(1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol

• Molecular Formula: C11H12BrFO
• Molecular Weight: 259.11 g/mol
• IUPAC Name: [1-[(2-bromo-5-fluorophenyl)methyl]cyclopropyl]methanol
• InChI: InChI=1S/C11H12BrFO/c12-10-2-1-9(13)5-8(10)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key: VZFSORZLXJVYRM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=C(C=CC(=C2)F)Br)CO

Description

(1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol (Molecular Formula: C₁₁H₁₁BrFO) is a cyclopropane-containing alcohol featuring a benzyl group substituted with bromine (2-position) and fluorine (5-position) on the aromatic ring. This compound is of interest in medicinal chemistry and organic synthesis due to its dual halogen substituents, which may enhance binding affinity and reactivity compared to mono-halogenated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol typically involves the following steps:

Formation of the cyclopropyl group: This can be achieved through a cyclopropanation reaction, where an alkene reacts with a carbene or carbenoid reagent.

Introduction of the 2-bromo-5-fluorobenzyl group: This step involves the substitution of a hydrogen atom on the cyclopropyl ring with the 2-bromo-5-fluorobenzyl group, often using a nucleophilic substitution reaction.

Attachment of the methanol moiety:

Industrial Production Methods

Industrial production methods for (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol would likely involve large-scale versions of the synthetic routes described above, with optimizations for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions

(1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol can undergo various types of chemical reactions, including:

Oxidation: The methanol group can be oxidized to form an aldehyde or carboxylic acid.

Reduction: The bromo and fluoro substituents can be reduced to form the corresponding hydrogenated derivatives.

Substitution: The bromo and fluoro substituents can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents for nucleophilic substitution include sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Aldehydes and carboxylic acids.

Reduction: Hydrogenated derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes involving cyclopropyl-containing compounds.

Medicine: It has potential as a lead compound for the development of new pharmaceuticals.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol involves its interaction with specific molecular targets and pathways. The cyclopropyl group can interact with enzymes and receptors, potentially modulating their activity. The bromo and fluoro substituents can enhance the compound’s binding affinity and selectivity for its targets.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Comparisons of Substituent Effects

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	logP*	Key Properties
(1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol	Br (2), F (5)	273.12	~2.5	Dual halogen effects: Bromine enhances polarizability; fluorine increases electronegativity
(1-(2-Chlorobenzyl)cyclopropyl)methanol	Cl (2)	229.68	~2.0	Lower polarizability than Br; moderate reactivity in SNAr reactions
(1-(2-Methylbenzyl)cyclopropyl)methanol	CH₃ (2)	188.23	~1.8	Hydrophobic interactions dominate; no halogen bonding potential
(1-(4-Bromo-2-fluorobenzyl)cyclopropyl)methanol	Br (4), F (2)	273.12	~2.5	Altered halogen positions: Bromine at 4-position reduces steric hindrance
(1-(3-Bromo-4-methoxybenzyl)cyclopropyl)methanol	Br (3), OCH₃ (4)	299.18	~2.2	Methoxy group increases solubility; Br at 3-position alters electronic effects

*Estimated logP values based on substituent contributions.

Unique Advantages and Limitations

Advantages

• Dual Halogen Synergy : The 2-bromo-5-fluoro combination balances reactivity (Br) and electronic modulation (F), offering tailored properties for drug design .
• Cyclopropane Ring: The strained ring increases metabolic stability compared to non-cyclic analogs .

Limitations

• Synthetic Complexity : Introducing bromine and fluorine requires multi-step protocols, reducing yield compared to simpler analogs .
• Potential Toxicity: Brominated compounds may exhibit higher cytotoxicity than fluorine or methyl derivatives, necessitating careful optimization .

Biological Activity

(1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores its biological activity, including its mechanisms, efficacy, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopropyl group attached to a benzyl moiety with bromine and fluorine substituents on the aromatic ring. The presence of these halogen atoms can influence the compound's lipophilicity and biological interactions.

Biological Activity Overview

Research indicates that (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol exhibits a range of biological activities, including:

• Antimicrobial Activity: The compound has shown effectiveness against various bacterial strains, including multi-drug resistant strains.
• Anti-inflammatory Properties: It has been evaluated for its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammatory processes.
• Potential as a Therapeutic Agent: Due to its structural features, it may act as an agonist or antagonist for specific receptors, contributing to its therapeutic potential.

Antimicrobial Activity

A study assessed the antimicrobial efficacy of (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined through standard broth dilution methods.

Bacterial Strain	MIC (µM)
Staphylococcus aureus	20
Escherichia coli	40
Methicillin-resistant S. aureus	30

These results indicate that the compound possesses significant antibacterial properties, particularly against Gram-positive bacteria such as Staphylococcus aureus.

Anti-inflammatory Activity

The anti-inflammatory potential was evaluated by measuring the inhibition of COX-1 and COX-2 enzymes. The IC50 values for (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol were found to be:

Enzyme	IC50 (µM)
COX-1	19.45
COX-2	23.8

These findings suggest that the compound may serve as a viable candidate for further development in anti-inflammatory therapies.

Case Studies

• In Vivo Studies: Animal models have been used to assess the therapeutic efficacy of (1-(2-Bromo-5-fluorobenzyl)cyclopropyl)methanol in reducing inflammation and bacterial load. Results demonstrated significant reductions in inflammatory markers and bacterial counts compared to control groups.
• Molecular Docking Studies: Computational studies have provided insights into the binding affinity of the compound with various biological targets, supporting its role as a potential modulator of specific receptors involved in inflammation and infection.